Cas no 2639443-16-4 (4-(4-{[(benzyloxy)carbonyl]amino}phenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid)

• Product Name: 4-(4-{[(benzyloxy)carbonyl]amino}phenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
• CAS No: 2639443-16-4
• MF: C₂₂H₁₈N₄O₄
• MW: 402.402724742889
• CID: 5928793
• PubChem ID: 165896301
• Update Time: 2025-05-19

4-(4-{[(benzyloxy)carbonyl]amino}phenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-{[(benzyloxy)carbonyl]amino}phenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
• EN300-27724718
• 2639443-16-4

• Inchi： 1S/C22H18N4O4/c1-26-20-18(19(25-26)21(27)28)17(11-12-23-20)15-7-9-16(10-8-15)24-22(29)30-13-14-5-3-2-4-6-14/h2-12H,13H2,1H3,(H,24,29)(H,27,28)
• InChI Key： BSHUDFZSMGTTQD-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C1C=CN=C2C=1C(C(=O)O)=NN2C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 402.13280507g/mol
• Monoisotopic Mass: 402.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 106Ų

Additional information on 4-(4-{[(benzyloxy)carbonyl]amino}phenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid

Introduction to 4-(4-{[(benzyloxy)carbonyl]amino}phenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid (CAS No. 2639443-16-4)

4-(4-{[(benzyloxy)carbonyl]amino}phenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid, identified by its CAS number 2639443-16-4, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolo[3,4-b]pyridine scaffold, a structural motif renowned for its broad spectrum of biological activities and potential therapeutic applications. The presence of multiple functional groups, including an amide linkage and a carboxylic acid moiety, enhances its versatility as a synthetic intermediate and a lead compound in drug discovery initiatives.

The molecular structure of 4-(4-{[(benzyloxy)carbonyl]amino}phenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid incorporates a benzyloxy carbonyl group and an amino-substituted phenyl ring, which are critical for modulating its pharmacokinetic and pharmacodynamic properties. These features make it an attractive candidate for further exploration in the development of novel therapeutic agents targeting various diseases, particularly those involving aberrant cellular signaling pathways.

In recent years, the interest in pyrazolo[3,4-b]pyridine derivatives has surged due to their demonstrated efficacy in inhibiting key enzymes and receptors implicated in metabolic disorders, inflammatory conditions, and cancer. The compound’s ability to interact with biological targets at the molecular level has positioned it as a promising candidate for preclinical and clinical studies. Researchers have been particularly intrigued by its potential to modulate the activity of enzymes such as kinases and phosphodiesterases, which play pivotal roles in cellular processes.

One of the most compelling aspects of 4-(4-{[(benzyloxy)carbonyl]amino}phenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid is its structural diversity, which allows for extensive chemical modifications to optimize its biological activity. The benzyloxy carbonyl group serves as a protective group for the amine functionality, enabling selective reactions that can be tailored to enhance drug-like properties such as solubility, bioavailability, and metabolic stability. This flexibility has made it a valuable building block in synthetic chemistry efforts aimed at generating novel analogs with improved pharmacological profiles.

The carboxylic acid moiety at the 3-position of the pyrazolo[3,4-b]pyridine core further contributes to the compound’s versatility. This functional group can be readily converted into various derivatives, including esters, amides, and salts, which can influence the compound’s solubility and binding affinity to biological targets. Such modifications are essential for fine-tuning the pharmacological properties of drug candidates and ensuring their efficacy in vivo.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel heterocyclic compounds like 4-(4-{[(benzyloxy)carbonyl]amino}phenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid. These methodologies have enabled researchers to predictably design molecules with specific biological activities by leveraging structural insights from known active compounds. The integration of machine learning algorithms has further enhanced the efficiency of this process by identifying promising candidates based on their predicted binding affinities to target proteins.

The synthesis of 4-(4-{[(benzyloxy)carbonyl]amino}phenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. Key synthetic steps include condensation reactions to form the pyrazolo[3,4-b]pyridine core, followed by functional group interconversions to introduce the benzyloxy carbonyl and amino substituents on the phenyl ring. These synthetic strategies require careful optimization to ensure high yields and purity levels necessary for pharmaceutical applications.

The pharmacological evaluation of CAS No. 2639443-16-4 has revealed intriguing interactions with several biological targets. Initial studies have suggested that this compound exhibits inhibitory activity against enzymes involved in cancer cell proliferation and inflammation. The benzyloxy carbonyl group appears to play a crucial role in modulating these interactions by stabilizing transient enzyme-substrate complexes. Additionally, the amino-substituted phenyl ring contributes to binding affinity through hydrogen bonding interactions with key residues in target proteins.

In vitro experiments have demonstrated that 4-(4-{[(benzyloxy)carbonyl]amino}phenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid can selectively inhibit certain kinases while displaying minimal toxicity towards normal cells. This selectivity is critical for developing drugs with favorable therapeutic indices. Further research is ongoing to elucidate the precise mechanisms by which this compound exerts its effects at the molecular level. These studies are expected to provide valuable insights into its potential as a therapeutic agent.

The potential applications of CAS No. 2639443-16-4 extend beyond oncology and inflammation research. Preliminary data suggest that it may also have utility in treating neurological disorders by modulating neurotransmitter receptor activity. The pyrazolo[3,4-b]pyridine scaffold is known for its ability to interact with G protein-coupled receptors (GPCRs), which are integral membrane proteins involved in signal transduction pathways controlling various physiological processes.

The development of novel drug candidates like CAS No. 2639443-16-4 relies heavily on collaboration between synthetic chemists, biologists, and clinicians. This interdisciplinary approach ensures that compounds are not only chemically elegant but also biologically relevant and clinically viable. The integration of structural biology techniques such as X-ray crystallography has been instrumental in understanding how these compounds interact with their targets at an atomic level.

As research progresses, CAS No. 2639443-16-4 is poised to emerge as a significant player in pharmaceutical development efforts aimed at addressing unmet medical needs. Its unique structural features and promising preclinical data make it a compelling candidate for further investigation into both academic and industrial settings. The continued exploration of this compound holds promise for advancing our understanding of disease mechanisms and developing innovative treatments.